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Compound of Interest

Compound Name: Ac-LEHD-AFC

Cat. No.: B049215 Get Quote

Ac-LEHD-AFC Technical Support Center
Welcome to the technical support center for the fluorogenic caspase-9 substrate, Ac-LEHD-
AFC. This resource is designed to assist researchers, scientists, and drug development

professionals in overcoming common challenges related to the solubility and handling of this

reagent.

Frequently Asked Questions (FAQs)
Q1: What is Ac-LEHD-AFC and what is its primary application?

Ac-LEHD-AFC is a fluorogenic substrate for caspase-9. It is a synthetic peptide, N-Acetyl-Leu-

Glu-His-Asp, covalently linked to 7-amino-4-trifluoromethylcoumarin (AFC). In the presence of

active caspase-9, the enzyme cleaves the peptide at the aspartate residue, releasing free AFC.

This release can be monitored by an increase in fluorescence, providing a method to quantify

caspase-9 activity.[1][2][3] The excitation and emission wavelengths for free AFC are

approximately 400 nm and 505 nm, respectively.[1][3]

Q2: What is the recommended solvent for dissolving Ac-LEHD-AFC?

The universally recommended solvent for preparing stock solutions of Ac-LEHD-AFC is high-

purity, anhydrous dimethyl sulfoxide (DMSO). It is crucial to use a fresh, unopened bottle of

DMSO, as this solvent is hygroscopic and absorbed water can significantly reduce the solubility

of the substrate.
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Q3: What are the recommended storage conditions for Ac-LEHD-AFC?

Powder: The solid form of Ac-LEHD-AFC should be stored at -20°C, where it is stable for at

least four years. It is advisable to keep it in a desiccator to protect it from moisture.

Stock Solutions: Once dissolved in DMSO, the stock solution should be aliquoted to avoid

repeated freeze-thaw cycles and stored at -20°C or -80°C. At -20°C, the DMSO solution is

stable for at least one year, and at -80°C, it can be stored for up to six months. Ac-LEHD-
AFC is light-sensitive, so solutions should be protected from light.

Q4: What are the typical concentrations for stock and working solutions?

Stock solution concentrations are typically in the range of 10-20 mM in DMSO. The final

working concentration in a caspase assay is usually between 25-50 µM.

Troubleshooting Guide
Issue 1: Difficulty Dissolving Ac-LEHD-AFC Powder

Problem: The Ac-LEHD-AFC powder is not fully dissolving in DMSO.

Potential Cause 1: The DMSO may have absorbed moisture.

Solution: Use a new, unopened bottle of high-purity, anhydrous DMSO.

Potential Cause 2: Insufficient vortexing or sonication.

Solution: After adding the DMSO, vortex the vial for several minutes. If dissolution is still

incomplete, brief sonication in a water bath may help.

Issue 2: Precipitation of Ac-LEHD-AFC Upon Dilution in
Aqueous Buffer

Problem: A precipitate forms when the DMSO stock solution is added to the aqueous assay

buffer.

Potential Cause 1: The final concentration of DMSO in the assay buffer is too low to maintain

solubility.
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Solution: Ensure that the final concentration of DMSO in the assay is sufficient to keep the

substrate dissolved. While you want to minimize DMSO due to potential effects on enzyme

activity, a final concentration of 0.5-1% is often a good starting point. You may need to

optimize this for your specific assay conditions.

Potential Cause 2: The assay buffer components are incompatible with the substrate.

Solution: High salt concentrations or certain buffer components can sometimes reduce the

solubility of hydrophobic compounds. Consider preparing a simplified buffer for initial tests

or reducing the salt concentration if possible.

Potential Cause 3: The working solution of the substrate was not prepared fresh.

Solution: It is recommended to dilute the DMSO stock into the aqueous assay buffer

immediately before use. Do not store diluted aqueous solutions of Ac-LEHD-AFC.

Data Summary
Ac-LEHD-AFC Solubility Data

Solvent Reported Solubility Source

DMSO ≥ 100 mg/mL (~130.60 mM)

DMSO 2 mg/mL

DMF 5 mg/mL

Ethanol 2 mg/mL

PBS (pH 7.2) 1 mg/mL

Water 1 mg/mL

Note: There can be variability in reported solubility values between different suppliers and

batches.
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Protocol 1: Preparation of a 10 mM Ac-LEHD-AFC Stock
Solution in DMSO

Warm to Room Temperature: Allow the vial of Ac-LEHD-AFC powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Add Anhydrous DMSO: Using a calibrated pipette, add the appropriate volume of high-purity,

anhydrous DMSO to the vial. For example, to prepare a 10 mM stock solution from 5 mg of

Ac-LEHD-AFC (MW = 765.7 g/mol ), you would add 653 µL of DMSO.

Dissolve: Vortex the vial thoroughly until the powder is completely dissolved. Gentle warming

to 37°C or brief sonication can be used to aid dissolution if necessary.

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots. Store these

at -20°C or -80°C, protected from light.

Protocol 2: General Caspase-9 Activity Assay
Prepare Assay Buffer: A common assay buffer consists of 50 mM HEPES, pH 7.4, 100 mM

NaCl, 0.1% CHAPS, 10 mM DTT, 1 mM EDTA, and 10% glycerol. The buffer should be

prepared fresh.

Prepare Cell Lysate: Prepare cell lysates containing the active caspase-9 enzyme. The

protein concentration of the lysate should be determined.

Set up the Reaction: In a 96-well microplate, add the cell lysate to the assay buffer.

Add Substrate: Dilute the Ac-LEHD-AFC DMSO stock solution into the assay buffer to a final

concentration of 25-50 µM and immediately add it to the wells containing the cell lysate.

Incubate: Incubate the plate at 37°C, protected from light.

Measure Fluorescence: Measure the fluorescence at regular intervals using a microplate

reader with an excitation wavelength of 400 nm and an emission wavelength of 505 nm.
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Preparation Assay
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Caption: Experimental workflow for Ac-LEHD-AFC preparation and use in a caspase-9 assay.
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Issue:
Precipitation in Assay Buffer
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Caption: Troubleshooting logic for Ac-LEHD-AFC precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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